8alpha-Tigloyloxyhirsutinolide 13-O-acetate
8alpha-Tigloyloxyhirsutinolide 13-O-acetate
[(1R,2E,8S,10R,11S)-6-(Acetyloxymethyl)-11-hydroxy-1,10-dimethyl-5-oxo-4,14-dioxatricyclo[9.2.1.03,7]tetradeca-2,6-dien-8-yl] (E)-2-methylbut-2-enoate is a natural product found in Vernonanthura pinguis with data available.
Brand Name:
Vulcanchem
CAS No.:
83182-58-5
VCID:
VC21190955
InChI:
InChI=1S/C22H28O8/c1-6-12(2)19(24)28-16-9-13(3)22(26)8-7-21(5,30-22)10-17-18(16)15(20(25)29-17)11-27-14(4)23/h6,10,13,16,26H,7-9,11H2,1-5H3/b12-6+,17-10+/t13-,16+,21-,22+/m1/s1
SMILES:
CC=C(C)C(=O)OC1CC(C2(CCC(O2)(C=C3C1=C(C(=O)O3)COC(=O)C)C)O)C
Molecular Formula:
C22H28O8
Molecular Weight:
420.5 g/mol
8alpha-Tigloyloxyhirsutinolide 13-O-acetate
CAS No.: 83182-58-5
Cat. No.: VC21190955
Molecular Formula: C22H28O8
Molecular Weight: 420.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | [(1R,2E,8S,10R,11S)-6-(Acetyloxymethyl)-11-hydroxy-1,10-dimethyl-5-oxo-4,14-dioxatricyclo[9.2.1.03,7]tetradeca-2,6-dien-8-yl] (E)-2-methylbut-2-enoate is a natural product found in Vernonanthura pinguis with data available. |
|---|---|
| CAS No. | 83182-58-5 |
| Molecular Formula | C22H28O8 |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | [(1R,2E,8S,10R,11S)-6-(acetyloxymethyl)-11-hydroxy-1,10-dimethyl-5-oxo-4,14-dioxatricyclo[9.2.1.03,7]tetradeca-2,6-dien-8-yl] (E)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C22H28O8/c1-6-12(2)19(24)28-16-9-13(3)22(26)8-7-21(5,30-22)10-17-18(16)15(20(25)29-17)11-27-14(4)23/h6,10,13,16,26H,7-9,11H2,1-5H3/b12-6+,17-10+/t13-,16+,21-,22+/m1/s1 |
| Standard InChI Key | NPUVRWFJDAPMIA-BDPKFFACSA-N |
| Isomeric SMILES | C/C=C(\C)/C(=O)O[C@H]1C[C@H]([C@@]2(CC[C@@](O2)(/C=C/3\C1=C(C(=O)O3)COC(=O)C)C)O)C |
| SMILES | CC=C(C)C(=O)OC1CC(C2(CCC(O2)(C=C3C1=C(C(=O)O3)COC(=O)C)C)O)C |
| Canonical SMILES | CC=C(C)C(=O)OC1CC(C2(CCC(O2)(C=C3C1=C(C(=O)O3)COC(=O)C)C)O)C |
| Appearance | Powder |
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